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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. It is not a substitute for a formal risk assessment and

should be used in conjunction with the official Safety Data Sheet (SDS) and established

institutional safety protocols.

Introduction
2-Nitroadamantane is a unique molecule that combines the rigid, three-dimensional

adamantane cage with a nitro functional group. This structure imparts specific chemical and

physical properties that are of interest in medicinal chemistry and materials science. As with

any specialized chemical, a thorough understanding of its potential hazards and the

implementation of appropriate safety and handling precautions are paramount for ensuring the

well-being of researchers and the integrity of experimental outcomes. This guide provides an

in-depth overview of the known safety information for 2-nitroadamantane, supplemented with

best practices for handling nitroalkanes and adamantane derivatives.

Hazard Identification and Classification
Based on available safety data, 2-nitroadamantane is classified with the following hazards.[1]

GHS Classification:
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Acute Aquatic Hazard: Category 3 (Harmful to aquatic life)[1]

Chronic Aquatic Hazard: Category 4 (May cause long-lasting harmful effects to aquatic life)

[1]

Hazard Statements:

H402: Harmful to aquatic life.[1]

H413: May cause long lasting harmful effects to aquatic life.[1]

Precautionary Statements:

P273: Avoid release to the environment.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

While the primary documented hazards relate to environmental effects, the presence of the

nitro group warrants caution regarding potential reactivity and thermal instability, which are

characteristic of nitroalkanes.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-nitroadamantane is provided in

the table below. This information is crucial for safe handling, storage, and experimental design.

Property Value Reference

Molecular Formula C₁₀H₁₅NO₂ [2]

Molecular Weight 181.23 g/mol [2]

Appearance
Not explicitly stated, likely a

solid

Boiling Point Data not available [2]

Melting Point Data not available

Solubility Insoluble in water [3]
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Toxicological Information
Detailed toxicological data for 2-nitroadamantane is limited. However, general precautions for

handling nitro-containing compounds should be observed.

Exposure Route Potential Effects and First Aid

Inhalation
May cause respiratory tract irritation. Move the

affected person to fresh air.[1]

Skin Contact

May cause skin irritation. Immediately remove

contaminated clothing and rinse the skin with

water/shower.[1]

Eye Contact
May cause eye irritation. Rinse out with plenty of

water and remove contact lenses if present.[1]

Ingestion

May be harmful if swallowed. Make the victim

drink water (two glasses at most). Consult a

doctor if feeling unwell.[1]

Reactivity and Stability
The reactivity of 2-nitroadamantane is influenced by both the adamantane cage and the nitro

group.

Nitroalkane Reactivity: Nitroalkanes can be sensitive to heat, shock, and friction. They can

react violently with reducing agents, strong bases, and metals. The presence of metal oxides

can increase the thermal sensitivity of nitroalkanes.[3][4]

Adamantane Stability: The adamantane structure itself is highly stable. However, functional

groups attached to the cage can undergo various chemical transformations.

Incompatible Materials: Strong oxidizing agents, strong reducing agents, and strong bases.

Hazardous Decomposition Products: Combustion may produce carbon oxides and nitrogen

oxides.[1]
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Experimental Protocols and Handling Procedures
The following protocols are based on best practices for handling potentially hazardous

chemicals in a research setting.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the appropriate level of PPE. The

following provides a general guideline:

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Impervious gloves (e.g., nitrile) should be worn. The choice of glove

material should be based on the specific solvent being used.[1]

Body Protection: A lab coat is required. For larger quantities or when there is a risk of

splashing, a chemical-resistant apron should also be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator with an appropriate cartridge should be used.

General Handling in the Laboratory
Work Area: All work with 2-nitroadamantane should be conducted in a well-ventilated fume

hood.

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

designated weighing enclosure to prevent the dispersion of dust.

Solutions: When preparing solutions, add the solid 2-nitroadamantane to the solvent slowly.

Be aware of any potential exothermic reactions, especially with reactive solvents.

Heating: Avoid overheating solutions containing 2-nitroadamantane. Use a controlled

heating source such as a heating mantle or an oil bath with a temperature controller.

Reactions: When conducting reactions, consider the potential for vigorous reactions,

especially with reducing agents or strong bases.[3][4] Use appropriate reaction vessel sizes

and consider dropwise addition of reagents.
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Spill and Emergency Procedures
Small Spills:

Evacuate non-essential personnel from the immediate area.[1]

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.[1]

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the laboratory immediately.

Alert institutional safety personnel.

Do not attempt to clean up a large spill without proper training and equipment.

Fire:

Use a dry chemical, carbon dioxide, or foam extinguisher.[1]

Wear self-contained breathing apparatus in the event of a fire.[1]

Storage and Disposal
Storage: Store 2-nitroadamantane in a tightly closed container in a dry, well-ventilated area.

[1] Keep it away from incompatible materials.

Disposal: Dispose of 2-nitroadamantane and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations. Do not allow the product to

enter drains.[1]

Diagrams and Workflows
The following diagrams illustrate key safety and handling workflows for 2-nitroadamantane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.researchgate.net/publication/288774722_Nitroxylation_of_2-Substituted_Adamantane_Derivatives
https://www.researchgate.net/publication/288774722_Nitroxylation_of_2-Substituted_Adamantane_Derivatives
https://www.researchgate.net/publication/288774722_Nitroxylation_of_2-Substituted_Adamantane_Derivatives
https://www.researchgate.net/publication/288774722_Nitroxylation_of_2-Substituted_Adamantane_Derivatives
https://www.benchchem.com/product/b056112?utm_src=pdf-body
https://www.researchgate.net/publication/288774722_Nitroxylation_of_2-Substituted_Adamantane_Derivatives
https://www.benchchem.com/product/b056112?utm_src=pdf-body
https://www.researchgate.net/publication/288774722_Nitroxylation_of_2-Substituted_Adamantane_Derivatives
https://www.benchchem.com/product/b056112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Handling Workflow for 2-Nitroadamantane
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Caption: A generalized workflow for the safe handling of 2-nitroadamantane in a laboratory

setting.
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Personal Protective Equipment (PPE) Decision Tree

PPE Selection

Handling 2-Nitroadamantane?
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Spill Response Flowchart

Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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